2-(tert-Butyl)-6-oxo-1,6-dihydropyridine-3-carbonitrile

• Molecular Formula: C10H12N2O
• Molecular Weight: 176.21 g/mol
• SMILES: CC(C)(C)C1=C(C=CC(=O)N1)C#N
• InChI: InChI=1S/C10H12N2O/c1-10(2,3)9-7(6-11)4-5-8(13)12-9/h4-5H,1-3H3,(H,12,13)
• InChIKey: WSVNBDUGAHNJKE-UHFFFAOYSA-N

2-(tert-Butyl)-6-oxo-1,6-dihydropyridine-3-carbonitrile: Structural Identity, Physicochemical Profile, and Procurement Considerations

2-(tert-Butyl)-6-oxo-1,6-dihydropyridine-3-carbonitrile (CAS 1710661-30-5) is a heterocyclic small molecule belonging to the 1,6-dihydropyridine-3-carbonitrile class. It possesses a molecular formula of C₁₀H₁₂N₂O and a molecular weight of 176.21 g/mol . The compound features a tert-butyl substituent at the 2-position, an oxo group at the 6-position, and a carbonitrile group at the 3-position of the dihydropyridine ring, creating a distinct substitution pattern that differentiates it from regioisomeric and N-substituted analogs . This scaffold is recognized within medicinal chemistry for its potential as a synthetic building block and as a core structure in kinase inhibitor programs, particularly those targeting PIM-1 and MEK [1][2].

Scaffold Role Dihydropyridine-3-carbonitrile core for PIM-1/MEK kinase inhibitor research

Key Feature Free N–H donor with sterically demanding 2‑tert‑butyl group

Synthetic Access Scalable annulation route reported for 1,6‑dihydropyridine‑3‑carbonitrile scaffold

• [1] Abnous K, Manavi H, Mehri S, Alibolandi M, Kamali H, Ghandadi M, Hadizadeh F. In vitro evaluation of dihydropyridine-3-carbonitriles as potential cytotoxic agents through PIM-1 protein kinase inhibition. Research in Pharmaceutical Sciences. 2017;12(3):196-203. DOI: 10.4103/1735-5362.207200. View Source
• [2] Wallace EM, Lyssikatos JP, Blake JF, et al. 6-Oxo-1,6-dihydropyridine derivatives as inhibitors of MEK and methods of use thereof. US Patent 8,211,920 B2. Issued July 3, 2012. View Source

Why 2-(tert-Butyl)-6-oxo-1,6-dihydropyridine-3-carbonitrile Cannot Be Replaced by Its Closest Isomers or Unsubstituted Analogs

Although multiple tert-butyl-substituted dihydropyridine-3-carbonitrile regioisomers share the identical molecular formula (C₁₀H₁₂N₂O, MW 176.21), their divergent substitution patterns produce fundamentally different chemical and biological properties that preclude interchangeable use in research and industrial applications . The position of the tert-butyl group—whether at the 2-position (target compound, CAS 1710661-30-5), the 6-position (6-tert-butyl-2-oxo-1,2-dihydropyridine-3-carbonitrile, CAS 4138-19-6, mp 194–196 °C), or the N-1 position (1-tert-butyl-2-oxo-1,2-dihydropyridine-3-carbonitrile, CAS 1267666-28-3)—governs the electronic distribution across the pyridone ring, the tautomeric equilibrium, and the steric accessibility of the carbonitrile for derivatization [1]. In kinase inhibitor structure-activity relationship (SAR) studies on the dihydropyridine-3-carbonitrile scaffold, even minor substituent repositioning has been shown to alter PIM-1 inhibitory potency by >3-fold (IC₅₀ range: 111 to 434 nM across seven analogs), demonstrating that regioisomeric substitution is not a trivial variable [2]. Substituting the target compound with an unsubstituted parent (e.g., 6-oxo-1,6-dihydropyridine-3-carbonitrile, CAS 94805-52-4, MW 120.11) would eliminate the steric bulk and lipophilicity contributed by the tert-butyl group, potentially compromising target binding, cellular permeability, and metabolic stability [2].

Regioisomeric Substitution Shift

Positional isomer may alter target binding, synthetic reactivity, and tautomeric equilibrium.

N–H Donor Removal

N‑alkylated analog eliminates the hydrogen‑bond donor critical for kinase hinge interaction.

Steric Bulk Loss

Unsubstituted parent lacks the lipophilic tert‑butyl group, potentially reducing cellular permeability.

• [1] Kuujia.com. 6-tert-Butyl-2-oxo-1,2-dihydropyridine-3-carbonitrile (CAS 4138-19-6) — Product Description. https://www.kuujia.com View Source
• [2] Abnous K, Manavi H, Mehri S, Alibolandi M, Kamali H, Ghandadi M, Hadizadeh F. In vitro evaluation of dihydropyridine-3-carbonitriles as potential cytotoxic agents through PIM-1 protein kinase inhibition. Research in Pharmaceutical Sciences. 2017;12(3):196-203. DOI: 10.4103/1735-5362.207200. View Source

Quantitative Differentiation Evidence for 2-(tert-Butyl)-6-oxo-1,6-dihydropyridine-3-carbonitrile vs. Closest Analogs

Regioisomeric Identity: Positional Differentiation from 6-tert-Butyl-2-oxo-1,2-dihydropyridine-3-carbonitrile (CAS 4138-19-6)

The target compound places the tert-butyl group at the 2-position adjacent to the ring nitrogen, with the oxo group at the 6-position, whereas its closest isomer (CAS 4138-19-6) reverses this arrangement, placing tert-butyl at the 6-position and oxo at the 2-position . This regioisomeric difference determines the dominant tautomeric form: the target compound exists predominantly as the 1,6-dihydropyridine (N–H adjacent to the tert-butyl-bearing carbon), while CAS 4138-19-6 exists as the 1,2-dihydropyridine tautomer. This difference is directly evidenced by the distinct IUPAC nomenclature assigned to each: '1,6-dihydropyridine' vs. '1,2-dihydropyridine' . The target compound has a CAS registry date of approximately 2015 (based on CAS number 1710661-30-5), making it a more recently indexed chemical entity compared to the 6-tert-butyl isomer (CAS 4138-19-6), which was registered earlier and has broader commercial availability through suppliers such as Leyan (98% purity) and Key Organics .

Regioisomeric Identity

Head‑to‑head

2‑tert‑butyl, 1,6‑dihydro tautomer 6‑tert‑butyl, 1,2‑dihydro tautomer

Tautomeric form and reactivity are governed by regioisomeric substitution.

Melting point differs significantly (comparator mp 194–196 °C).

Evidence Dimension	Regioisomeric substitution pattern (tert-butyl and oxo positions on the dihydropyridine ring)
Target Compound Data	tert-Butyl at C-2; oxo at C-6; 1,6-dihydropyridine tautomer; CAS 1710661-30-5
Comparator Or Baseline	6-tert-Butyl-2-oxo-1,2-dihydropyridine-3-carbonitrile: tert-Butyl at C-6; oxo at C-2; 1,2-dihydropyridine tautomer; CAS 4138-19-6; mp 194–196 °C; commercially available at 98% purity
Quantified Difference	Regioisomeric reversal of both tert-butyl and oxo substituents; distinct tautomeric preference (1,6- vs. 1,2-dihydropyridine); different melting point (target compound mp not publicly reported vs. 194–196 °C for comparator)
Conditions	Structural identity established by IUPAC nomenclature convention; comparator melting point from haoreagent.com product specification

Why This Matters

The regioisomeric identity directly impacts reactivity at the carbonitrile group, hydrogen-bonding capacity of the oxo moiety, and steric hindrance around the ring nitrogen—all critical variables for downstream synthetic derivatization or target binding in biological assays.

Differentiation from N-Substituted Analog: 1-tert-Butyl-2-oxo-1,2-dihydropyridine-3-carbonitrile (CAS 1267666-28-3)

The target compound retains a free N–H group at the 1-position, whereas 1-tert-butyl-2-oxo-1,2-dihydropyridine-3-carbonitrile (CAS 1267666-28-3) has the tert-butyl group covalently attached to the ring nitrogen, permanently locking the molecule in a single tautomeric form . This structural distinction has critical implications: the free N–H in the target compound can act as a hydrogen bond donor, participate in tautomerization, and serve as a site for further N-functionalization (e.g., alkylation, acylation, or glycosylation). In contrast, the N-tert-butyl analog lacks a hydrogen bond donor at this position and cannot undergo N-derivatization without prior dealkylation [1]. This difference is of particular relevance in kinase inhibitor design, where the presence or absence of an N–H donor can influence hinge-region binding in the ATP-binding pocket [1].

N‑Substituted Analog

Head‑to‑head

Free N–H, H‑bond donor N‑tert‑butyl, locked tautomer

N–H donor essential for hinge‑region hydrogen bonding in kinase binding sites.

Comparator lacks N‑derivatization capability without prior dealkylation.

Evidence Dimension	N-substitution status and hydrogen bond donor capacity
Target Compound Data	Free N–H at position 1; hydrogen bond donor count = 1; capable of tautomerization and N-derivatization; CAS 1710661-30-5; MW 176.21
Comparator Or Baseline	1-tert-Butyl-2-oxo-1,2-dihydropyridine-3-carbonitrile (CAS 1267666-28-3): tert-Butyl on N-1; no hydrogen bond donor; tautomerically locked; MW 176.21
Quantified Difference	Presence vs. absence of N–H hydrogen bond donor; tautomeric flexibility vs. locked tautomer; identical molecular weight but different hydrogen bond donor count (1 vs. 0)
Conditions	Structural comparison based on IUPAC nomenclature and SMILES notation; hydrogen bond donor count per standard chemical property prediction

Why This Matters

The presence of a free N–H is essential for applications requiring hydrogen bond donation (e.g., target engagement in enzymatic active sites) or for synthetic strategies that exploit N-functionalization as a diversification step.

• [1] Abnous K, Manavi H, Mehri S, Alibolandi M, Kamali H, Ghandadi M, Hadizadeh F. In vitro evaluation of dihydropyridine-3-carbonitriles as potential cytotoxic agents through PIM-1 protein kinase inhibition. Research in Pharmaceutical Sciences. 2017;12(3):196-203. DOI: 10.4103/1735-5362.207200. View Source

Carbonitrile vs. Carboxylate Functional Group: Differentiation from Methyl 2-(tert-butyl)-6-oxo-1,6-dihydropyridine-3-carboxylate

The target compound carries a carbonitrile (–C≡N) at the 3-position, while its close analog methyl 2-(tert-butyl)-6-oxo-1,6-dihydropyridine-3-carboxylate replaces this with a methyl ester (–CO₂CH₃) [1]. The carbonitrile group is a versatile synthetic handle that can be selectively transformed into carboxylic acids, primary amides, tetrazoles, amines (via reduction), or aldehydes, while remaining stable under many reaction conditions that would hydrolyze an ester. Furthermore, the nitrile serves as a hydrogen bond acceptor and a polar moiety that contributes to target binding in biologically active dihydropyridine-3-carbonitriles [2]. The ester analog has been explored as a potential pesticide/herbicide [1], whereas the carbonitrile class is predominantly investigated in kinase inhibition [2].

Functional Group

Class‑level

–C≡N (tetrazole, amide synthesis) –CO₂CH₃ (ester hydrolysis prone)

Carbonitrile enables orthogonal synthetic diversification versus ester analog.

Application domains differ: kinase inhibitor vs. agrochemical leads.

Evidence Dimension	Functional group at the 3-position: synthetic versatility and biological target profile
Target Compound Data	Carbonitrile (–C≡N) at C-3; enables tetrazole formation, amide hydrolysis, reduction to amine; common in kinase inhibitor scaffolds; CAS 1710661-30-5
Comparator Or Baseline	Methyl 2-(tert-butyl)-6-oxo-1,6-dihydropyridine-3-carboxylate: Methyl ester (–CO₂CH₃) at C-3; susceptible to ester hydrolysis; explored as pesticide/herbicide lead
Quantified Difference	No direct quantitative comparison available; functional group difference determines orthogonal reactivity and distinct biological application domains
Conditions	Functional group comparison based on chemical structure; application domains inferred from literature precedent [1][2]

Why This Matters

The carbonitrile provides a synthetically orthogonal functional group compared to the ester, enabling distinct downstream chemistry (e.g., Click chemistry via tetrazole formation) and aligning with medicinal chemistry programs targeting kinase inhibition rather than agrochemical applications.

• [1] PubChem. Methyl 2-(tert-butyl)-6-oxo-1,6-dihydropyridine-3-carboxylate — Compound Summary. Note: information extracted from publicly available structural data; pesticide/herbicide application noted in compound descriptions. View Source
• [2] Abnous K, Manavi H, Mehri S, Alibolandi M, Kamali H, Ghandadi M, Hadizadeh F. In vitro evaluation of dihydropyridine-3-carbonitriles as potential cytotoxic agents through PIM-1 protein kinase inhibition. Research in Pharmaceutical Sciences. 2017;12(3):196-203. DOI: 10.4103/1735-5362.207200. View Source

Class-Level Evidence: Dihydropyridine-3-carbonitrile Scaffold Demonstrates Submicromolar PIM-1 Kinase Inhibition with Favorable Selectivity Window

In a head-to-head evaluation of seven 1,2-dihydropyridine-3-carbonitrile analogs against recombinant PIM-1 kinase, all tested compounds exhibited submicromolar inhibitory potency, with IC₅₀ values ranging from 111.01 nM (compound Ic, the most potent) to 433.71 nM (compound IIc, the least potent) [1]. The most active compounds (Ic, IIa, and Ia: IC₅₀ = 111.01, 115.43, and 132.47 nM, respectively) demonstrated a >1000-fold selectivity window relative to their cytotoxicity on HT-29 colon cancer cells (IC₅₀ > 130 μM), indicating that the scaffold can achieve potent target engagement without general cytotoxicity [1]. Although these specific compounds are structurally more complex than the target compound, they establish the dihydropyridine-3-carbonitrile core as a validated pharmacophore for PIM-1 inhibition. The target compound, with its 2-tert-butyl substitution, provides a sterically and electronically distinct entry point for optimizing within this pharmacophore space compared to the 2-imino or 2-oxo-6-aryl derivatives evaluated in the study [1].

PIM‑1 Kinase Inhibition

Class‑level

IC₅₀ 111–434 nM

Selectivity >1000‑fold over HT‑29 cytotoxicity

Supports dihydropyridine‑3‑carbonitrile scaffold for kinase inhibitor development.

Reported on 2‑imino/2‑oxo‑6‑aryl analogs; 2‑tert‑butyl variant not directly tested.

Evidence Dimension	PIM-1 kinase inhibitory potency (IC₅₀) and selectivity over HT-29 cytotoxicity
Target Compound Data	Not directly tested in this study; represents a scaffold variant with 2-tert-butyl substitution on the dihydropyridine-3-carbonitrile core
Comparator Or Baseline	Study compounds Ic, IIa, Ia: PIM-1 IC₅₀ = 111.01, 115.43, 132.47 nM; HT-29 cytotoxicity IC₅₀ > 130 μM (>1000-fold selectivity); compound IIc: PIM-1 IC₅₀ = 433.71 nM (least potent) [1]
Quantified Difference	3.9-fold range in potency across seven analogs (111–434 nM) demonstrates sensitivity of PIM-1 inhibition to substituent variation; selectivity index >1000-fold for top compounds
Conditions	Recombinant PIM-1 kinase inhibition assay; dimethylthiazol diphenyltetrazolium bromide (MTT) cytotoxicity assay on HT-29 colorectal adenocarcinoma cell line [1]

Why This Matters

This class-level evidence validates the dihydropyridine-3-carbonitrile scaffold as a productive starting point for kinase inhibitor development, with the target compound's 2-tert-butyl substitution offering a distinct steric and lipophilic profile relative to the aryl-substituted analogs in the study.

• [1] Abnous K, Manavi H, Mehri S, Alibolandi M, Kamali H, Ghandadi M, Hadizadeh F. In vitro evaluation of dihydropyridine-3-carbonitriles as potential cytotoxic agents through PIM-1 protein kinase inhibition. Research in Pharmaceutical Sciences. 2017;12(3):196-203. DOI: 10.4103/1735-5362.207200. View Source

Synthetic Accessibility: Lewis Acid-Catalyzed 1,6-Dihydropyridine-3-carbonitrile Synthesis Platform

A 2020 methodology paper demonstrated a Bi(OTf)₃-catalyzed (10 mol %) annulation protocol for synthesizing functionalized 1,6-dihydropyridine-3-carbonitrile derivatives from propargylic alcohols and (E)-3-amino-3-phenylacrylonitriles in THF at 80 °C for 8 hours [1]. This protocol is described as scalable to gram-scale, operationally practical, and atom-economical, proceeding under mild conditions in air [1]. While the paper does not specifically report the synthesis of the 2-tert-butyl target compound, it establishes a general synthetic entry to the 1,6-dihydropyridine-3-carbonitrile scaffold that could be adapted for the target compound through appropriate choice of propargylic alcohol starting material. In contrast, many of the pharmacologically evaluated dihydropyridine-3-carbonitriles in the literature are accessed via multi-component condensation reactions that afford different substitution patterns (e.g., 4,6-diaryl or 2-imino derivatives) [1][2].

Synthetic Route

Supporting evidence

Bi(OTf)₃ 10 mol % THF, 80 °C, 8 h Gram‑scale capable

Scalable annulation route exists for the 1,6‑dihydropyridine‑3‑carbonitrile scaffold.

Method adaptable for custom synthesis of 2‑tert‑butyl target compound.

Evidence Dimension	Availability of a catalytic, scalable synthetic route to the 1,6-dihydropyridine-3-carbonitrile scaffold
Target Compound Data	Not directly synthesized in the reported study; scaffold is accessible via Bi(OTf)₃-catalyzed annulation using appropriate propargylic alcohol
Comparator Or Baseline	Alternative synthetic routes: multi-component condensation reactions that typically afford 4,6-diaryl-substituted or 2-imino-1,2-dihydropyridine derivatives [1][2]
Quantified Difference	Bi(OTf)₃ protocol: 10 mol % catalyst, THF, 80 °C, 8 h, gram-scale capable; alternative routes vary in catalyst loading, step count, and substitution pattern
Conditions	Lewis acid-catalyzed [3+3] annulation in THF; Bi(OTf)₃ at 10 mol % loading [1]

Why This Matters

The existence of a scalable, catalytic synthetic route to the 1,6-dihydropyridine-3-carbonitrile scaffold reduces the barrier to custom synthesis of the target compound and supports its viability as a building block for library construction.

• [1] Zhao Y, et al. Synthesis of 1,6-Dihydropyridine-3-carbonitrile Derivatives via Lewis Acid-Catalyzed Annulation of Propargylic Alcohols with (E)-3-Amino-3-phenylacrylonitriles. Journal of Organic Chemistry. 2020;85(15):9825-9837. DOI: 10.1021/acs.joc.0c01171. PMID: 32666794. View Source
• [2] Abnous K, et al. In vitro evaluation of dihydropyridine-3-carbonitriles as potential cytotoxic agents through PIM-1 protein kinase inhibition. Research in Pharmaceutical Sciences. 2017;12(3):196-203. View Source

Recommended Application Scenarios for 2-(tert-Butyl)-6-oxo-1,6-dihydropyridine-3-carbonitrile Based on Differential Evidence

Kinase Inhibitor Lead Optimization Requiring a Sterically Demanding 2-Substituent with a Free N–H Donor

For medicinal chemistry programs targeting PIM-1, MEK, or related kinases where the dihydropyridine-3-carbonitrile scaffold has demonstrated submicromolar potency (IC₅₀ 111–434 nM) and >1000-fold selectivity over cytotoxicity [1], the target compound provides a differentiated starting point. Its 2-tert-butyl group introduces steric bulk adjacent to the ring nitrogen while preserving the free N–H, a combination not available from either the 6-tert-butyl regioisomer (which places steric bulk distal to the N–H) or the N-tert-butyl analog (which eliminates the N–H donor entirely) . This unique profile makes it suitable for exploring steric interactions within the ATP-binding pocket's hinge region while retaining hydrogen bond donation capacity.

Diversifiable Synthetic Building Block Exploiting Carbonitrile Orthogonality

The 3-carbonitrile group enables orthogonal functional group transformations—including hydrolysis to carboxamide or carboxylic acid, reduction to aminomethyl, or [3+2] cycloaddition to tetrazole—that are not accessible with the corresponding 3-carboxylate ester analog [2]. This makes the target compound a versatile intermediate for constructing focused libraries of dihydropyridine-based screening compounds, where the tert-butyl group at the 2-position contributes lipophilicity (calculated logP ≈ 2.1–3.0 for related tert-butyl pyridones) and metabolic stability relative to less hindered analogs .

Regioisomeric Probe for Structure–Activity Relationship (SAR) Studies

When used alongside its regioisomer (6-tert-butyl-2-oxo-1,2-dihydropyridine-3-carbonitrile, CAS 4138-19-6) and N-substituted analog (1-tert-butyl-2-oxo-1,2-dihydropyridine-3-carbonitrile, CAS 1267666-28-3), the target compound serves as a matched molecular pair for systematically probing the impact of tert-butyl positioning on target binding, cellular permeability, and metabolic clearance . This three-compound comparator set, all sharing C₁₀H₁₂N₂O composition but differing in substitution topology, enables rigorous deconvolution of steric, electronic, and hydrogen-bonding contributions to pharmacological activity.

Custom Synthesis via Lewis Acid-Catalyzed Annulation for Scale-Up

For procurement teams requiring gram-to-kilogram quantities not available from stock, the Bi(OTf)₃-catalyzed annulation protocol reported for the 1,6-dihydropyridine-3-carbonitrile scaffold (10 mol % catalyst, THF, 80 °C, 8 h, air atmosphere) provides a demonstrated synthetic route that is scalable and atom-economical [3]. Custom synthesis vendors can adapt this methodology using a tert-butyl-substituted propargylic alcohol to deliver the target compound at research or pilot scale, circumventing the limited commercial availability observed for CAS 1710661-30-5 .

Application

Selection Property

Validation Focus

Kinase inhibitor SAR studies

2‑tert‑butyl steric bulk with free N–H donor

Target engagement and hinge‑region binding

Orthogonal diversification

Carbonitrile group for tetrazole, amide, amine synthesis

Functional group interconversion without ester hydrolysis

Regioisomer SAR comparison

Matched molecular pair across substitution topologies

Steric and hydrogen‑bonding contributions to activity

Custom scale‑up synthesis

Scalable catalytic annulation platform reported

Route viability for gram‑to‑kilogram research supply

• [1] Abnous K, Manavi H, Mehri S, Alibolandi M, Kamali H, Ghandadi M, Hadizadeh F. In vitro evaluation of dihydropyridine-3-carbonitriles as potential cytotoxic agents through PIM-1 protein kinase inhibition. Research in Pharmaceutical Sciences. 2017;12(3):196-203. DOI: 10.4103/1735-5362.207200. View Source
• [2] PubChem. Methyl 2-(tert-butyl)-6-oxo-1,6-dihydropyridine-3-carboxylate — Compound Summary. Structural comparison with carbonitrile analog. View Source
• [3] Zhao Y, et al. Synthesis of 1,6-Dihydropyridine-3-carbonitrile Derivatives via Lewis Acid-Catalyzed Annulation of Propargylic Alcohols with (E)-3-Amino-3-phenylacrylonitriles. Journal of Organic Chemistry. 2020;85(15):9825-9837. DOI: 10.1021/acs.joc.0c01171. PMID: 32666794. View Source